3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-butoxy-N-[(2,5-dichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18Cl2N2O2S/c1-2-3-9-24-14-6-4-5-12(10-14)17(23)22-18(25)21-16-11-13(19)7-8-15(16)20/h4-8,10-11H,2-3,9H2,1H3,(H2,21,22,23,25)
• InChI Key: WVBNQTDWDGXGJG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C18H18Cl2N2O2S
• Molecular Weight: 397.3 g/mol

Description

3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide, also known as D740, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful in a variety of biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of PTP activity. PTPs are enzymes that remove phosphate groups from proteins, thereby modulating their activity. By inhibiting PTP activity, 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide can alter the phosphorylation status of various proteins and modulate their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide are diverse and depend on the specific cellular signaling pathways being studied. This compound has been found to modulate the activity of various kinases and phosphatases, leading to changes in cellular signaling and protein activity. Additionally, 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been shown to have anti-inflammatory effects in some contexts.

Advantages and Limitations for Lab Experiments

One advantage of using 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide in lab experiments is its specificity for PTPs. This compound has been found to selectively inhibit PTP activity, making it useful for studying the function of specific PTPs in various cellular signaling pathways. However, one limitation of using 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide is its potential toxicity. This compound has been found to have cytotoxic effects in some cell types, and caution should be exercised when using it in lab experiments.

Future Directions

There are many potential future directions for research on 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of more potent and selective PTP inhibitors based on the structure of 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide. Additionally, further studies are needed to explore the potential anti-inflammatory effects of this compound in various contexts. Finally, research is needed to better understand the potential toxicity of 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide and to develop safer analogs for use in lab experiments.

Synthesis Methods

The synthesis of 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 2,5-dichloroaniline with carbon disulfide and butylamine. The resulting product is then reacted with benzoyl chloride to yield the final product. This synthesis method has been optimized to produce high yields of pure compound.

Scientific Research Applications

3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been widely used in scientific research due to its unique mechanism of action. This compound has been found to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in many cellular signaling pathways. By inhibiting PTP activity, 3-butoxy-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide can modulate cellular signaling and provide insights into the function of various signaling pathways.